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Compound of Interest

Compound Name: Performic acid

Cat. No.: B091509

For Researchers, Scientists, and Drug Development Professionals

Overview: Physical State and Appearance

Performic acid (PFA), also known as peroxyformic acid, is an organic peroxy acid with the
chemical formula CH203.[1][2] In practice, it is encountered as a colorless liquid, which is
unstable and highly reactive, especially in concentrated forms.[1][3][4] While pure performic
acid has not been isolated, it is utilized as an aqueous solution, typically prepared in situ just
hours before use due to its tendency to decompose.[1][3][5] Solutions with a concentration
above 50% are considered highly reactive and can decompose explosively upon heating to 80—
85 °C or when in contact with flammable substances.[3][2]

Performic acid is miscible with water, alcohols, and ether, and it is also soluble in organic
solvents such as benzene and chloroform.[1][3][5] Its high reactivity and strong oxidizing
properties make it a valuable reagent in organic synthesis for epoxidation and hydroxylation
reactions, as well as a potent disinfectant in the medical and food industries.[3][2][6]

Quantitative Physical and Chemical Properties

The known physical and chemical properties of performic acid are summarized in the table
below. It is important to note that some of these values, particularly the boiling point, are
reported for specific concentrations and conditions due to the compound's inherent instability.
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Property Value Notes

Molecular Formula CH20s

Molar Mass 62.024 g/mol

Appearance Colorless liquid [11[2][5]

Melting Point -18 °C (0 °F; 255 K) [3]

Boiling Point 50 °C (122 °F) A 13_'3 kPatora 90% pure
solution.

Density 1.341 g/cm3 [71[81I9]

Acidity (pKa) 7.1

Flash Point 67.5°C [8][10]

Vapor Pressure 5.09 mmHg At 25 °C.[8][10]

Miscible with water, alcohol,
Solubility ether; Soluble in benzene, [5]

chloroform.

Experimental Protocol: In Situ Synthesis of
Performic Acid

Due to its instability, performic acid is almost always prepared in the laboratory immediately
before its intended use. The following protocol describes a standard method for its in situ
synthesis via the equilibrium reaction between formic acid and hydrogen peroxide.

3.1 Principle

Performic acid is synthesized through a reversible acid-catalyzed reaction between formic
acid and hydrogen peroxide. The equilibrium can be shifted toward the product by using an
excess of one of the reactants.[1][3][11]

Reaction: HCOOH + H202 & HCOOOH + H20

3.2 Materials
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e Formic Acid (HCOOH), 98-100%

e Hydrogen Peroxide (H20:2), 30-50% solution
 Sulfuric Acid (H2S0a4), concentrated (optional catalyst)
* Ice bath

 Stir plate and magnetic stir bar

e Glass reaction vessel (e.g., Erlenmeyer flask)

3.3 Procedure

o Preparation: Set up the reaction vessel in an ice bath on a magnetic stir plate within a
certified chemical fume hood. This is crucial for controlling the temperature of the potentially
exothermic reaction.

e Mixing Reactants: For a standard preparation, slowly add a pre-calculated amount of
hydrogen peroxide to an equimolar amount of formic acid in the reaction vessel with
continuous stirring.[1][3] For example, mix 20 g of formic acid with 25 g of 100% hydrogen
peroxide (or an equivalent molar amount of a less concentrated solution).[5]

o Catalysis (Optional): To accelerate the reaction, a catalytic amount of a strong acid like
sulfuric acid can be added dropwise to the mixture while maintaining cooling and stirring.[1]
[12]

o Reaction Time: Allow the mixture to react for approximately 2 hours at a controlled
temperature (e.g., room temperature or below) to allow the equilibrium to be established.[5]
The resulting solution will contain performic acid, water, and residual reactants.

o Usage: The freshly prepared performic acid solution is unstable and should be used within
a few hours (typically less than 12) for subsequent applications.[3][5]

3.4 Critical Safety Precautions

o Explosion Hazard: Performic acid is shock-sensitive and can explode upon rapid heating or
distillation.[3][5][13] Concentrated solutions (>50%) are highly reactive.[3]
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a face shield, a lab coat, and chemical-resistant gloves.

» Ventilation: All procedures must be conducted in a well-ventilated chemical fume hood.

e Incompatible Materials: Avoid contact with flammable substances, metal powders, metal
oxides, and other reducing agents, as this can lead to ignition or explosion.[3][5]

« Spill Management: In case of a spill, dilute the performic acid with a large volume of cold
water and absorb it with a neutral, non-flammable inorganic absorbent like vermiculite.[3]

Visualization of Synthesis Workflow

The logical flow for the standard laboratory synthesis of performic acid is depicted below. This
process highlights the key reactants, the core reaction step, and the resulting product for
immediate use.

Workflow for In Situ Synthesis of Performic Acid
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Caption: Workflow for In Situ Synthesis of Performic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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